Cas no 1261995-06-5 (2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid
• CAS No: 1261995-06-5
• MF: C₁₅H₁₀ClNO₆
• MW: 335.696003437042
• MDL: MFCD18322641
• CID: 2622331
• PubChem ID: 53228460
• Update Time: 2025-10-21

2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322641
• DTXSID60691993
• 2'-Chloro-5'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 1261995-06-5
• 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95%
• 2-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-4-NITROBENZOIC ACID
• 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid

• MDL： MFCD18322641
• Inchi： 1S/C15H10ClNO6/c1-23-15(20)8-2-5-13(16)12(6-8)11-7-9(17(21)22)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： KOMOUNSTFNRAFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.0196647Da
• Monoisotopic Mass: 335.0196647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid (CAS No. 1261995-06-5)

2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid (CAS No. 1261995-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitrobenzoic acid and methoxycarbonylphenyl moieties, serves as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a chloro substituent and a nitro group, contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalysis and bioconjugation, aligning with global trends toward eco-friendly chemical processes. The compound’s CAS No. 1261995-06-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and medicinal chemistry.

One of the most common queries related to this compound revolves around its synthetic routes and purification methods. Optimizing the synthesis of 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid often involves palladium-catalyzed cross-coupling or microwave-assisted reactions, techniques that minimize waste and improve yield. Additionally, its solubility in organic solvents like DMF and THF makes it a versatile candidate for high-throughput screening in drug development.

The compound’s nitro group and carboxylic acid functionality also make it a subject of interest in polymeric materials and coordination chemistry. For instance, its ability to form metal-organic frameworks (MOFs) has been explored for applications in gas storage and sensors. These properties align with growing industrial interest in smart materials and nanotechnology, further boosting its market visibility.

From a regulatory perspective, CAS No. 1261995-06-5 is not classified under restricted categories, ensuring its accessibility for research purposes. However, users often inquire about its storage conditions and handling precautions, emphasizing the need for MSDS (Material Safety Data Sheet) compliance. Proper storage in cool, dry environments and avoidance of strong oxidizers are recommended to maintain stability.

In summary, 2-(2-Chloro-5-methoxycarbonylphenyl)-4-nitrobenzoic acid represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its CAS No. 1261995-06-5 serves as a critical identifier for researchers seeking reliable data on its properties and uses. As the scientific community continues to prioritize sustainable chemistry and innovative synthesis, this compound is poised to remain a focal point in cutting-edge research.